2-Amino-N-cyclohexylacetamide hydrochloride
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 2-Amino-N-cyclohexylacetamide hydrochloride involves various chemical processes. For instance, a series of N-(4-amino-2-butynyl)acetamides were synthesized and examined for their inhibitory activity on detrusor contraction, highlighting a method of synthesis for related compounds (Take et al., 1992). Additionally, the decarboxylation of α-amino acids using 2-cyclohexen-1-one as a catalyst presents a facile method of synthesis that might be relevant to the synthesis of this compound (Hashimoto et al., 1986).
Molecular Structure Analysis
The molecular structure of compounds like this compound is often complex and can be analyzed using various spectroscopic techniques. For example, the structure and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide was elucidated using techniques like HNMR and LC-MS, which could be applicable in analyzing this compound (Sharma et al., 2018).
Chemical Reactions and Properties
The chemical reactions and properties of similar compounds are diverse. For example, the radical cyclization of trichloroacetamides, which can act as precursors to synthesize nitrogen-containing heterocycles, demonstrates the potential chemical reactivity of acetamide derivatives (Coussanes et al., 2017).
Scientific Research Applications
Synthesis and Derivative Development
Research has explored the synthesis of various ketamine derivatives, aiming to develop compounds with potential therapeutic applications. Notable derivatives synthesized include 2-(2-chlorophenyl)- 6-[(diethyl amino) methyl]-2-(methylamino) cyclohexanone, and other novel compounds structurally related to ketamine. These efforts highlight a broad interest in modifying cyclohexanone derivatives, such as 2-Amino-N-cyclohexylacetamide hydrochloride, for potential clinical use. The derivatives were confirmed through NMR technology, indicating the compounds as new species with structural relations to ketamine (Masaud et al., 2022).
Potential Therapeutic Applications
Although not directly related to this compound, research into ketamine and its derivatives has shown promising therapeutic implications. For instance, ketamine, a cyclohexylamine derivative, has been investigated for its anesthetic properties and potential antidepressant effects, underscoring the interest in similar compounds for medical applications (Jose et al., 2018).
Chemical Properties and Reactions
Studies on the synthesis of related compounds, such as aryloxyacetaldehydes and N-(aryloxyethyl)cyclohexanamine hydrochlorides, provide insights into the chemical behavior and potential applications of cyclohexylamine derivatives. These research endeavors offer a foundation for understanding the reactivity and functionalization of compounds like this compound, suggesting a wide range of possible chemical transformations and applications (Shapenova et al., 2010).
Safety and Hazards
properties
IUPAC Name |
2-amino-N-cyclohexylacetamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O.ClH/c9-6-8(11)10-7-4-2-1-3-5-7;/h7H,1-6,9H2,(H,10,11);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGRLXAOESLMGQF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14432-21-4 |
Source
|
Record name | 14432-21-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=14438 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-amino-N-cyclohexylacetamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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